Cas no 1980044-21-0 (1,1,1,3,3,3-Hexafluoro-2-[(cyclohexylamino)methyl]-2-propanol)

• Product Name: 1,1,1,3,3,3-Hexafluoro-2-[(cyclohexylamino)methyl]-2-propanol
• CAS No: 1980044-21-0
• MF: C₁₀H₁₅F₆NO
• MW: 279.222624063492
• CID: 5172933
• Update Time: 2025-06-10

1,1,1,3,3,3-Hexafluoro-2-[(cyclohexylamino)methyl]-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3,3-Hexafluoro-2-[(cyclohexylamino)methyl]-2-propanol
• 2-Propanol, 2-[(cyclohexylamino)methyl]-1,1,1,3,3,3-hexafluoro-

• Inchi： 1S/C10H15F6NO/c11-9(12,13)8(18,10(14,15)16)6-17-7-4-2-1-3-5-7/h7,17-18H,1-6H2
• InChI Key： AXFPQTAPMKHYHG-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(CNC1CCCCC1)(O)C(F)(F)F

Additional information on 1,1,1,3,3,3-Hexafluoro-2-[(cyclohexylamino)methyl]-2-propanol

Introduction to 1,1,1,3,3,3-Hexafluoro-2-[(cyclohexylamino)methyl]-2-propanol (CAS No. 1980044-21-0) and Its Applications in Modern Chemical Research

1,1,1,3,3,3-Hexafluoro-2-[(cyclohexylamino)methyl]-2-propanol, identified by its CAS number 1980044-21-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of fluorinated alcohols, which are known for their unique structural and functional properties. The presence of multiple fluorine atoms in its molecular structure imparts distinct chemical characteristics, making it a valuable candidate for various applications in synthetic chemistry, drug development, and material science.

The molecular structure of 1,1,1,3,3,3-Hexafluoro-2-[(cyclohexylamino)methyl]-2-propanol consists of a hexafluoropropyl backbone substituted with a cyclohexylamino methyl group. This specific arrangement of functional groups enhances its reactivity and compatibility with a wide range of chemical processes. The fluorine atoms contribute to the compound's stability and resistance to degradation under various conditions, which is particularly advantageous in industrial and laboratory settings.

In recent years, there has been growing interest in fluorinated compounds due to their role in enhancing the efficacy and selectivity of pharmaceutical agents. The incorporation of fluorine atoms into drug molecules often improves their metabolic stability, bioavailability, and binding affinity to biological targets. 1,1,1,3,3,3-Hexafluoro-2-[(cyclohexylamino)methyl]-2-propanol exemplifies this trend by serving as a versatile intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its utility in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced pharmacological properties. For instance, the cyclohexylamino group provides a bulky side chain that can modulate interactions with biological receptors, while the hexafluoropropyl moiety contributes to lipophilicity and metabolic stability. These attributes make it an attractive building block for medicinal chemists seeking to develop next-generation drugs.

Moreover, the compound's fluorinated nature also makes it suitable for applications in materials science. Fluorinated polymers and coatings are widely used due to their low surface energy and chemical inertness. 1,1,1,3,3,3-Hexafluoro-2-[(cyclohexylamino)methyl]-2-propanol could potentially be employed in the synthesis of advanced materials that exhibit superior thermal and chemical resistance.

Recent studies have highlighted the compound's role in catalysis and organic synthesis. The presence of both amino and hydroxyl functional groups allows it to participate in various reaction pathways, including nucleophilic substitutions and condensation reactions. This versatility makes it a valuable reagent for synthetic chemists working on complex molecule constructions.

The pharmaceutical industry has been particularly interested in fluorinated alcohols due to their potential as prodrugs or intermediates in drug synthesis. Prodrugs are inactive precursors that are converted into active drugs within the body. The structural features of 1,1,1,3,3,3-Hexafluoro-2-[(cyclohexylamino)methyl]-2-propanol make it an ideal candidate for such applications.

In conclusion, 1 , 1 , 1 , 3 , 3 , 3 -Hexafluoro - 2 - [ ( cyclohexylamino ) methyl ] - 2 - propanol ( CAS No . 1980044 - 21 - 0 ) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural properties and reactivity make it an invaluable tool for researchers in pharmaceuticals , materials science , and synthetic chemistry . As our understanding of fluorinated compounds continues to evolve , this molecule is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation .